N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide

• IUPAC Name: N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]bicyclo[4.1.0]heptane-7-carboxamide
• InChI: InChI=1S/C17H22N2O3/c1-21-12-8-7-11(15(9-12)22-2)10-18-19-17(20)16-13-5-3-4-6-14(13)16/h7-10,13-14,16H,3-6H2,1-2H3,(H,19,20)/b18-10+
• InChI Key: GQVZIQXHUKCTKJ-VCHYOVAHSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=NNC(=O)C2C3C2CCCC3)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N/NC(=O)C2C3C2CCCC3)OC
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide, also known as DBH, is a synthetic compound that has been studied for its potential applications in various fields of science. DBH is a bicyclic hydrazide that has been synthesized through a multi-step reaction process.

Mechanism of Action

The mechanism of action of N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide is not fully understood. However, it is believed that N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide exerts its anti-inflammatory and anti-tumor effects through the inhibition of the NF-κB pathway. N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide has also been shown to induce apoptosis in cancer cells through the activation of the caspase pathway.
Biochemical and Physiological Effects:
N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide in lab experiments is its high solubility in water. This makes it easier to dissolve and work with in the lab. However, one of the limitations of using N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide in lab experiments is its high cost. N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide is a relatively expensive compound to synthesize, which can make it difficult for researchers to obtain and work with.

Future Directions

There are several future directions for N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide research. One area of research is the development of more efficient synthesis methods for N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide. Another area of research is the investigation of the potential use of N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide in the treatment of other diseases, such as autoimmune disorders. Additionally, more research is needed to fully understand the mechanism of action of N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide and its potential applications in medicine.
Conclusion:
In conclusion, N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide is a synthetic compound that has been studied for its potential applications in various fields of science. N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties, and has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. While there are advantages and limitations to using N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide in lab experiments, there are several future directions for N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide research that could lead to new discoveries and potential applications in medicine.

Synthesis Methods

N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide can be synthesized through a multi-step reaction process. The first step involves the reaction of 2,4-dimethoxybenzaldehyde with bicyclo[4.1.0]hept-2-ene-7-one to form the intermediate compound, 7-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]hept-2-en-1-one. The second step involves the reaction of the intermediate compound with hydrazine hydrate to form N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide.

Scientific Research Applications

N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide has been studied for its potential applications in various fields of science. One of the most promising applications of N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide is in the field of medicine. N'-(2,4-dimethoxybenzylidene)bicyclo[4.1.0]heptane-7-carbohydrazide has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.